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Compound of Interest

Compound Name: GSK264220A

Cat. No.: B1672373 Get Quote

Technical Support Center: GSK264220A
Welcome to the technical support center for GSK264220A. This resource is designed to assist

researchers, scientists, and drug development professionals in successfully utilizing

GSK264220A in their experiments by providing detailed troubleshooting guides and frequently

asked questions.

Frequently Asked Questions (FAQs)
Q1: What is GSK264220A and what are its primary targets?

GSK264220A is a potent inhibitor of endothelial lipase (EL) and lipoprotein lipase (LPL).[1] It is

used in research to study the roles of these enzymes in lipid metabolism and related diseases.

Q2: What are the expected in vivo effects of GSK264220A administration?

Inhibition of endothelial lipase by GSK264220A is expected to lead to an increase in High-

Density Lipoprotein (HDL) cholesterol levels.[2] Inhibition of lipoprotein lipase can affect

triglyceride metabolism, potentially leading to a decrease in triglyceride levels.[3][4][5]

Q3: What are the physicochemical properties of GSK264220A?

A summary of the key physicochemical properties of GSK264220A is provided in the table

below. These values are crucial for understanding its solubility and behavior in different

experimental setups.
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Property Value Source

Molecular Weight 363.43 g/mol

Molecular Formula C₁₇H₂₁N₃O₄S

Predicted logP 2.59 Chemicalize Prediction

Predicted pKa (strongest

acidic)
7.93 (Amide) Chemicalize Prediction

Predicted pKa (strongest

basic)
-2.13 (Sulfonamide) Chemicalize Prediction

Q4: How should I store GSK264220A powder and stock solutions?

The solid compound should be stored at +4°C. For long-term storage, stock solutions are best

kept at -80°C (stable for up to 6 months) or -20°C (stable for up to 1 month). Avoid repeated

freeze-thaw cycles to maintain the integrity of the compound.

Troubleshooting Guide: GSK264220A Precipitation
in Aqueous Solutions
Precipitation of GSK264220A from aqueous solutions is a common issue that can significantly

impact experimental outcomes. This guide provides a systematic approach to diagnosing and

resolving these issues.

Diagram: Troubleshooting Workflow for GSK264220A Precipitation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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